Cas no 1327576-17-9 (N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-1,3-benzothiazole-6-carboxamide)

• Product Name: N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-1,3-benzothiazole-6-carboxamide
• CAS No: 1327576-17-9
• MF: C₂₁H₂₂N₂O₃S
• MW: 382.475984096527
• CID: 5998022
• PubChem ID: 49752951
• Update Time: 2025-05-23

N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-1,3-benzothiazole-6-carboxamide
• N-[[4-(4-methoxyphenyl)oxan-4-yl]methyl]-1,3-benzothiazole-6-carboxamide
• 6-Benzothiazolecarboxamide, N-[[tetrahydro-4-(4-methoxyphenyl)-2H-pyran-4-yl]methyl]-
• N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-1,3-benzothiazole-6-carboxamide
• 1327576-17-9
• AKOS024531632
• F6089-6301
• VU0531666-1
• N-((4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)benzo[d]thiazole-6-carboxamide

• Inchi： 1S/C21H22N2O3S/c1-25-17-5-3-16(4-6-17)21(8-10-26-11-9-21)13-22-20(24)15-2-7-18-19(12-15)27-14-23-18/h2-7,12,14H,8-11,13H2,1H3,(H,22,24)
• InChI Key： YBGJVBRLCHOPDY-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(NCC3(C4=CC=C(OC)C=C4)CCOCC3)=O)=CC=C2N=C1

Computed Properties

• Exact Mass: 382.13511374g/mol
• Monoisotopic Mass: 382.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 88.7Ų

Additional information on N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-1,3-benzothiazole-6-carboxamide

Professional Introduction to N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-1,3-benzothiazole-6-carboxamide (CAS No. 1327576-17-9)

N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-1,3-benzothiazole-6-carboxamide is a sophisticated organic compound characterized by its intricate molecular structure and potential applications in pharmaceutical research. This compound, identified by the CAS number 1327576-17-9, belongs to a class of molecules that have garnered significant attention in the field of medicinal chemistry due to their unique structural and functional properties.

The molecular framework of N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-1,3-benzothiazole-6-carboxamide incorporates several key structural motifs that contribute to its biological activity. The presence of a benzothiazole core, a well-known pharmacophore in drug discovery, suggests potential interactions with biological targets such as enzymes and receptors. Additionally, the 4-methoxyphenyl moiety and the oxan-4-ylmethyl group introduce further complexity, which may enhance the compound's binding affinity and selectivity.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the inherent properties of heterocyclic compounds. Benzothiazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer activities. The compound N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-1,3-benzothiazole-6-carboxamide represents a promising candidate in this context, as its structure suggests multiple avenues for biological investigation.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for further derivatization. The benzothiazole core provides a stable platform for chemical modifications, allowing researchers to fine-tune its pharmacological properties. For instance, the introduction of additional functional groups or the alteration of existing ones could lead to the discovery of more potent and selective inhibitors or agonists.

The 4-methoxyphenyl group is particularly noteworthy, as it has been shown to enhance the bioavailability and metabolic stability of various pharmaceutical compounds. This feature makes N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-1,3-benzothiazole-6-carboxamide an attractive candidate for further development in drug discovery programs. Additionally, the presence of an amide linkage in the molecule suggests potential interactions with proteases and other enzymes, which could be exploited for therapeutic purposes.

Recent studies have highlighted the importance of molecular diversity in drug development pipelines. Compounds like N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-1,3-benzothiazole-6-carboxamide contribute to this diversity by offering unique structural features that may not be present in existing drug candidates. This diversity is crucial for identifying new mechanisms of action and overcoming resistance to current therapies.

The synthesis of N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-1,3-benzothiazole-6-carboxamide involves multiple steps that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of key intermediates such as 4-methoxybenzoyl chloride and 1,3-benzothiazole-6-carboxylic acid. These intermediates are then coupled using appropriate coupling reagents to form the desired amide bond. The final product is purified through recrystallization or column chromatography to ensure high purity and yield.

The chemical stability of N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-1,3-benzothiazole-6-carboxamide under various storage conditions is also an important consideration. The compound should be stored in a cool, dry place away from direct sunlight to prevent degradation. Furthermore, it is essential to use inert atmospheres during handling to minimize exposure to moisture and oxygen.

In conclusion, N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-1,3-benzothiazole-6-carboxamide (CAS No. 1327576-17-9) is a structurally complex and potentially biologically active compound with significant implications for pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for further derivatization and exploration of novel therapeutic applications. As research in medicinal chemistry continues to advance, compounds like this one will play an increasingly important role in the discovery and development of new drugs.